Cas no 7472-23-3 ( )

• Product Name: &nbsp
• CAS No: 7472-23-3
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• CID: 980051
• PubChem ID: 344803
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• (2-oxocyclohexyl) benzoate
• 2-(benzoyloxy)cyclohexanone
• 2-benzoyloxy cyclohexanone
• 2-benzoyloxy-1-cyclohexanone
• 2-benzoyloxy-cyclohexanone
• 2-oxocyclohexyl benzoate
• AC1L81E7
• KB-206321
• NSC401916
• SureCN4703081
• Z19825599
• DTXSID30322722
• 7472-23-3
• NSC-401916
• AKOS033714298
• SCHEMBL4703081
•  

• Inchi： 1S/C13H14O3/c14-11-8-4-5-9-12(11)16-13(15)10-6-2-1-3-7-10/h1-3,6-7,12H,4-5,8-9H2
• InChI Key： LEVSNIXDZWEGEC-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)C1C(CCCC1)=O

Computed Properties

• Exact Mass: 218.09432
• Monoisotopic Mass: 218.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37
• LogP: 2.35510